butyl 4-[2-(pyridin-2-ylsulfanyl)acetamido]benzoate

• IUPAC Name: butyl 4-[(2-pyridin-2-ylsulfanylacetyl)amino]benzoate
• InChI: InChI=1S/C18H20N2O3S/c1-2-3-12-23-18(22)14-7-9-15(10-8-14)20-16(21)13-24-17-6-4-5-11-19-17/h4-11H,2-3,12-13H2,1H3,(H,20,21)
• InChI Key: HUFIUKQEJHCRSY-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=CC=CC=N2
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

Butyl 4-[2-(pyridin-2-ylsulfanyl)acetamido]benzoate is a synthetic organic compound known for its diverse applications in scientific research. This compound features a benzoate ester linked to a pyridine ring through a sulfanylacetamido group, making it a versatile molecule in various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of butyl 4-[2-(pyridin-2-ylsulfanyl)acetamido]benzoate typically involves multiple steps, starting with the preparation of the intermediate compounds. One common method includes the reaction of 4-aminobenzoic acid with 2-(pyridin-2-ylsulfanyl)acetyl chloride under controlled conditions to form the acetamido intermediate. This intermediate is then esterified with butanol in the presence of a suitable catalyst to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of automated systems and advanced purification techniques, such as chromatography, can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

Butyl 4-[2-(pyridin-2-ylsulfanyl)acetamido]benzoate undergoes various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Electrophilic substitution reactions often use reagents like bromine or nitric acid under acidic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Halogenated or nitrated aromatic compounds.

Scientific Research Applications

Butyl 4-[2-(pyridin-2-ylsulfanyl)acetamido]benzoate has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action of butyl 4-[2-(pyridin-2-ylsulfanyl)acetamido]benzoate involves its interaction with specific molecular targets and pathways. The sulfanyl group can form covalent bonds with thiol groups in proteins, potentially inhibiting their function. Additionally, the pyridine ring can interact with various enzymes and receptors, modulating their activity and leading to the observed biological effects .

Comparison with Similar Compounds

Similar Compounds

Butyl 4-aminobenzoate: Shares the benzoate ester structure but lacks the sulfanylacetamido group.

2-(Pyridin-2-ylsulfanyl)acetic acid: Contains the sulfanyl group but lacks the benzoate ester.

Uniqueness

Butyl 4-[2-(pyridin-2-ylsulfanyl)acetamido]benzoate is unique due to the presence of both the sulfanylacetamido group and the benzoate ester, which confer distinct chemical reactivity and biological activity. This combination of functional groups makes it a valuable compound in various research applications .